Cas no 169692-06-2 (4-Isoxazolecarboxylic acid, 3-(9-anthracenyl)-5-methyl-, ethyl ester)
169692-06-2 structure
Product Name:4-Isoxazolecarboxylic acid, 3-(9-anthracenyl)-5-methyl-, ethyl ester
CAS No:169692-06-2
MF:C21H17NO3
MW:331.364585638046
CID:1351485
PubChem ID:10065274
Update Time:2025-04-20
4-Isoxazolecarboxylic acid, 3-(9-anthracenyl)-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Isoxazolecarboxylic acid, 3-(9-anthracenyl)-5-methyl-, ethyl ester
- ethyl 3-anthracen-9-yl-5-methyl-1,2-oxazole-4-carboxylate
- ethyl 3-(anthracen-9-yl)-5-methylisoxazole-4-carboxylate
- Ethyl 3-(9-anthryl)-5-methyl-4-isoxazolecarboxylate
- DTXSID00435095
- 169692-06-2
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- Inchi: 1S/C21H17NO3/c1-3-24-21(23)18-13(2)25-22-20(18)19-16-10-6-4-8-14(16)12-15-9-5-7-11-17(15)19/h4-12H,3H2,1-2H3
- InChI Key: UJSGFIZRXRKHPU-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)OCC)C(C2C3C=CC=CC=3C=C3C=CC=CC=23)=N1
Computed Properties
- Exact Mass: 331.12091
- Monoisotopic Mass: 331.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.33
4-Isoxazolecarboxylic acid, 3-(9-anthracenyl)-5-methyl-, ethyl ester Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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